N-(5-tert-butyl-3-isoxazolyl)-3-chlorobenzamide

• IUPAC Name: N-(5-tert-butyl-1,2-oxazol-3-yl)-3-chlorobenzamide
• InChI: InChI=1S/C14H15ClN2O2/c1-14(2,3)11-8-12(17-19-11)16-13(18)9-5-4-6-10(15)7-9/h4-8H,1-3H3,(H,16,17,18)
• InChI Key: SPZCTBVXUJWIIX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NO1)NC(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C14H15ClN2O2
• DSSTOX Substance ID: DTXSID101199679
• Molecular Weight: 278.73 g/mol
• CAS RN: 959239-93-1

Description

N-(5-tert-butyl-3-isoxazolyl)-3-chlorobenzamide, also known as A-438079, is a small molecule antagonist of the P2X7 receptor. This receptor is a member of the purinergic family of receptors, which are involved in various physiological and pathological processes. A-438079 has been extensively studied for its potential therapeutic applications in various diseases, including chronic pain, inflammation, and cancer.

Mechanism of Action

N-(5-tert-butyl-3-isoxazolyl)-3-chlorobenzamide is a selective antagonist of the P2X7 receptor, which is expressed in various cells of the immune system, including macrophages, microglia, and T cells. Activation of the P2X7 receptor leads to the release of pro-inflammatory cytokines, such as IL-1β and TNF-α, and the formation of the inflammasome complex, which is involved in the pathogenesis of various inflammatory diseases. N-(5-tert-butyl-3-isoxazolyl)-3-chlorobenzamide blocks the activation of the P2X7 receptor, thereby reducing the release of pro-inflammatory cytokines and the formation of the inflammasome complex.
Biochemical and Physiological Effects:
N-(5-tert-butyl-3-isoxazolyl)-3-chlorobenzamide has been shown to have various biochemical and physiological effects, including reducing pain and inflammation, inhibiting the growth and metastasis of cancer cells, and modulating the immune response. In preclinical studies, N-(5-tert-butyl-3-isoxazolyl)-3-chlorobenzamide has been shown to reduce the levels of pro-inflammatory cytokines, such as IL-1β and TNF-α, in various animal models of inflammation. It has also been shown to inhibit the growth and metastasis of cancer cells by inducing apoptosis and inhibiting angiogenesis.

Advantages and Limitations for Lab Experiments

N-(5-tert-butyl-3-isoxazolyl)-3-chlorobenzamide has several advantages for lab experiments, including its high selectivity and potency for the P2X7 receptor, its ability to penetrate the blood-brain barrier, and its low toxicity. However, one limitation of N-(5-tert-butyl-3-isoxazolyl)-3-chlorobenzamide is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-(5-tert-butyl-3-isoxazolyl)-3-chlorobenzamide, including its potential therapeutic applications in various diseases, such as chronic pain, inflammation, and cancer. Further studies are needed to elucidate the molecular mechanisms underlying the effects of N-(5-tert-butyl-3-isoxazolyl)-3-chlorobenzamide on the P2X7 receptor and to identify potential drug targets for the development of more effective therapies. Additionally, studies are needed to optimize the pharmacokinetics and pharmacodynamics of N-(5-tert-butyl-3-isoxazolyl)-3-chlorobenzamide for its potential clinical use.

Synthesis Methods

The synthesis of N-(5-tert-butyl-3-isoxazolyl)-3-chlorobenzamide involves a multistep process, which starts with the reaction of 3-chlorobenzoic acid with tert-butyl hydroxylamine to form N-tert-butyl-3-chlorobenzamide. This intermediate is then reacted with hydroxylamine-O-sulfonic acid to form N-hydroxy-N-tert-butyl-3-chlorobenzamide. Finally, the isoxazole ring is formed by reacting the N-hydroxy intermediate with acetic anhydride in the presence of a catalyst.

Scientific Research Applications

N-(5-tert-butyl-3-isoxazolyl)-3-chlorobenzamide has been extensively studied for its potential therapeutic applications in various diseases, including chronic pain, inflammation, and cancer. In preclinical studies, N-(5-tert-butyl-3-isoxazolyl)-3-chlorobenzamide has been shown to be effective in reducing pain and inflammation in various animal models. It has also been shown to inhibit the growth and metastasis of cancer cells in vitro and in vivo.